Cas no 57330-95-7 ((3,4-dimethylpyridin-2-yl)(3,4,5-trimethoxyphenyl)methanol)

• Product Name: (3,4-dimethylpyridin-2-yl)(3,4,5-trimethoxyphenyl)methanol
• CAS No: 57330-95-7
• MF: C₁₇H₂₁NO₄
• MW: 303.35294508934
• CID: 1604060
• PubChem ID: 3044481
• Update Time: 2025-04-21

(3,4-dimethylpyridin-2-yl)(3,4,5-trimethoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3,4-dimethylpyridin-2-yl)(3,4,5-trimethoxyphenyl)methanol
• (3,4-dimethylpyridin-2-yl)-(3,4,5-trimethoxyphenyl)methanol
• 3,4,5-trimethoxyphenyl-(3,4-dimethyl-2-pyridyl) carbinol
• UMGQVIOGHDLFBI-UHFFFAOYSA-N
• DTXSID30972842
• 3,4-Dimethyl-alpha-(3,4,5-trimethoxyphenyl)-2-pyridinemethanol
• 2-Pyridinemethanol, 3,4-dimethyl-alpha-(3,4,5-trimethoxyphenyl)-
• SCHEMBL11722622
• 3,4,5-Trimethoxyphenyl-(3,4-dimethyl-2-pyridyl)carbinol
• 57330-95-7

• Inchi： 1S/C17H21NO4/c1-10-6-7-18-15(11(10)2)16(19)12-8-13(20-3)17(22-5)14(9-12)21-4/h6-9,16,19H,1-5H3
• InChI Key： UMGQVIOGHDLFBI-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=C(C)C=CN=1)C1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

• Exact Mass: 303.14713
• Monoisotopic Mass: 303.147058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8
• XLogP3: 2.3

Experimental Properties

• Density: 1.145
• Boiling Point: 462.7°C at 760 mmHg
• Flash Point: 233.7°C
• Refractive Index: 1.553
• PSA: 60.81